N-(2-bromophenyl)-2-methylpentanamide

• Molecular Formula: C12H16BrNO
• Molecular Weight: 270.17 g/mol
• IUPAC Name: N-(2-bromophenyl)-2-methylpentanamide
• InChI: InChI=1S/C12H16BrNO/c1-3-6-9(2)12(15)14-11-8-5-4-7-10(11)13/h4-5,7-9H,3,6H2,1-2H3,(H,14,15)
• InChI Key: DSUGLEWBONMUDU-UHFFFAOYSA-N
• SMILES: CCCC(C)C(=O)NC1=CC=CC=C1Br

Description

N-(2-bromophenyl)-2-methylpentanamide is a chemical compound that belongs to the class of amides. It is also known as bupivacaine, which is a local anesthetic commonly used in medical procedures. The synthesis of this compound involves several steps, and it has been extensively studied for its scientific research applications.

Mechanism of Action

The mechanism of action of N-(2-bromophenyl)-2-methylpentanamide involves the inhibition of voltage-gated sodium channels in nerve fibers. This leads to the blockage of nerve impulses and the loss of sensation in the affected area. The compound also affects other ion channels, including potassium and calcium channels.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects. It causes the loss of sensation in the affected area, which is useful for medical procedures. It also has analgesic properties, which can be useful for pain management. However, it can also cause side effects, such as cardiovascular toxicity and central nervous system toxicity.

Advantages and Limitations for Lab Experiments

N-(2-bromophenyl)-2-methylpentanamide has several advantages for lab experiments. It is a well-established model compound for studying the mechanism of action of local anesthetics. It is also readily available and relatively inexpensive. However, it has limitations, including its potential toxicity and the need for specialized equipment for handling and storage.

Future Directions

There are several future directions for the study of N-(2-bromophenyl)-2-methylpentanamide. One direction is the development of new local anesthetics with improved efficacy and reduced toxicity. Another direction is the study of the interaction between local anesthetics and ion channels. Additionally, further research is needed to understand the potential side effects of the compound and how to mitigate them.
Conclusion:
In conclusion, this compound is a chemical compound that has been extensively studied for its scientific research applications. It is a well-established model compound for studying the mechanism of action of local anesthetics and has several advantages for lab experiments. However, it also has limitations, including its potential toxicity. Further research is needed to fully understand the compound's potential and to develop new local anesthetics with improved efficacy and reduced toxicity.

Synthesis Methods

The synthesis of N-(2-bromophenyl)-2-methylpentanamide involves several steps. The first step is the reaction between 2-bromobenzylbromide and 2-methylpentanenitrile, which leads to the formation of N-(2-bromophenyl)-2-methylpentanenitrile. The second step involves the reduction of the nitrile group to an amine group using lithium aluminum hydride. Finally, the amine group is acylated with pentanoyl chloride to produce this compound.

Scientific Research Applications

N-(2-bromophenyl)-2-methylpentanamide has been extensively studied for its scientific research applications. It has been used as a model compound to study the mechanism of action of local anesthetics. It has also been used to develop new local anesthetics with improved efficacy and reduced toxicity. Additionally, it has been used to study the interaction between local anesthetics and ion channels.